2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-4-quinolinylacetamide

• IUPAC Name: 2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-N-quinolin-4-ylacetamide
• InChI: InChI=1S/C17H16N4OS/c1-11-9-12(2)20-17(19-11)23-10-16(22)21-15-7-8-18-14-6-4-3-5-13(14)15/h3-9H,10H2,1-2H3,(H,18,21,22)
• InChI Key: GIBBLZZAENGNDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC(=O)NC2=CC=NC3=CC=CC=C32)C
• Molecular Formula: C17H16N4OS
• Molecular Weight: 324.4 g/mol
• Solubility: 6.6 [ug/mL] (The mean of the results at pH 7.4)

Description

2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-4-quinolinylacetamide, also known as DPTAQ, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinoline-based compounds and has been studied extensively for its pharmacological properties.

Mechanism of Action

The mechanism of action of 2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-4-quinolinylacetamide is not fully understood. However, studies have suggested that the compound exerts its pharmacological effects by inhibiting various enzymes and signaling pathways involved in cancer cell proliferation and inflammation.
Biochemical and Physiological Effects:
2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-4-quinolinylacetamide has been shown to exhibit various biochemical and physiological effects. It has been found to induce apoptosis, inhibit cell proliferation, and reduce the expression of various pro-inflammatory cytokines. The compound has also been found to possess antioxidant properties, which make it a potential candidate for the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-4-quinolinylacetamide is its potent anticancer activity against various cancer cell lines. The compound has also been found to possess anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of inflammatory diseases. However, the limitations of 2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-4-quinolinylacetamide include its poor solubility and bioavailability, which may limit its therapeutic efficacy.

Future Directions

Future research on 2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-4-quinolinylacetamide should focus on improving its solubility and bioavailability to enhance its therapeutic efficacy. Studies should also investigate the potential of 2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-4-quinolinylacetamide as a combination therapy with other anticancer or anti-inflammatory agents. Additionally, studies should explore the potential of 2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-4-quinolinylacetamide in animal models to evaluate its safety and efficacy in vivo.

Synthesis Methods

The synthesis of 2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-4-quinolinylacetamide involves the reaction of 4,6-dimethyl-2-thiopyrimidine with 4-chloro-N-(quinolin-4-yl)acetamide in the presence of a base such as potassium carbonate. The reaction proceeds through the substitution of the chlorine atom with the thio-pyrimidine group, resulting in the formation of 2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-4-quinolinylacetamide.

Scientific Research Applications

2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-4-quinolinylacetamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and inflammation. The compound has been shown to exhibit potent anticancer activity against various cancer cell lines. It has also been found to possess anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of inflammatory diseases.